molecular formula C8H5N3O2S B8516109 7-nitro-1(2H)-phthalazinethione

7-nitro-1(2H)-phthalazinethione

Cat. No.: B8516109
M. Wt: 207.21 g/mol
InChI Key: XHWWBHDIWZNRDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-nitro-1(2H)-phthalazinethione is a useful research compound. Its molecular formula is C8H5N3O2S and its molecular weight is 207.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5N3O2S

Molecular Weight

207.21 g/mol

IUPAC Name

7-nitro-2H-phthalazine-1-thione

InChI

InChI=1S/C8H5N3O2S/c12-11(13)6-2-1-5-4-9-10-8(14)7(5)3-6/h1-4H,(H,10,14)

InChI Key

XHWWBHDIWZNRDI-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1[N+](=O)[O-])C(=S)NN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

13.9 g of 7-nitro-1(2H)-phthalazinone and 16.3 g of Lawesson reagent in 170 ml of acetonitrile are heated under reflux for 45 minutes. The reaction mixture is filtered while hot. The filtrate is cooled in an ice-bath and the crystals obtained are removed by filtration under suction. After drying in vacuo and recrystallization there is obtained 7-nitro-1(2H)-phthalazinethione as yellow crystals of m.p. 233+-234° (methanol/acetonitrile).
Quantity
13.9 g
Type
reactant
Reaction Step One
Quantity
16.3 g
Type
reactant
Reaction Step One
Quantity
170 mL
Type
solvent
Reaction Step One

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